![molecular formula C10H10ClNO2 B1469673 1-(6-Chloropyridin-3-YL)cyclobutanecarboxylic acid CAS No. 1260666-35-0](/img/structure/B1469673.png)
1-(6-Chloropyridin-3-YL)cyclobutanecarboxylic acid
Overview
Description
“1-(6-Chloropyridin-3-YL)cyclobutanecarboxylic acid” is a chemical compound with the CAS Number: 1260666-35-0. It has a linear formula of C10H10CLNO2 . The molecular weight of this compound is 211.65 .
Molecular Structure Analysis
The Inchi Code for “this compound” is 1S/C10H10ClNO2/c11-8-3-2-7(6-12-8)10(9(13)14)4-1-5-10/h2-3,6H,1,4-5H2,(H,13,14) . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
The compound “this compound” is a light-green to brown solid .Scientific Research Applications
Cyclobutanones Chemistry and Cage Compounds
The chemistry of α-chlorocyclobutanones, closely related to the structural motif of the queried compound, demonstrates a high propensity for cine substitution with nucleophiles, leading to interesting transformations and the formation of cage compounds. This area of study explores the strain and proximity effects responsible for unusual tandem rearrangements in such compounds (Hassner & Naidorf-Meir, 1997).
Pharmacological Potential of Structurally Similar Compounds
Chlorogenic Acid (CGA), though structurally and functionally different, is a phenolic acid with significant pharmacological effects, including antioxidant, anti-inflammatory, and modulatory effects on lipid and glucose metabolism. The diverse therapeutic roles of CGA highlight the potential for structurally similar compounds to exhibit significant biological activities (Naveed et al., 2018).
Potential Therapeutic Applications
Exploratory studies on derivatives of salicylic acid, a compound with some functional similarities to the queried compound, indicate the potential for developing new drugs with anti-inflammatory, analgesic, and other therapeutic effects. This suggests that derivatives of "1-(6-Chloropyridin-3-yl)cyclobutanecarboxylic acid" could also hold promise for drug development (Tjahjono et al., 2022).
Environmental and Industrial Applications
Research on redox mediators and their use in the treatment of organic pollutants highlights the potential environmental applications of compounds with redox-active functionalities. This area of research is relevant for exploring the environmental applications of "this compound" and related compounds (Husain & Husain, 2007).
Safety and Hazards
For safety information, it’s always best to refer to the Material Safety Data Sheet (MSDS) for “1-(6-Chloropyridin-3-YL)cyclobutanecarboxylic acid”. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product .
properties
IUPAC Name |
1-(6-chloropyridin-3-yl)cyclobutane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO2/c11-8-3-2-7(6-12-8)10(9(13)14)4-1-5-10/h2-3,6H,1,4-5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKUGMFRFVOEEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(C2=CN=C(C=C2)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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